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Compound of Interest

Compound Name:
4-(4-Bromophenoxy)azetidin-2-

one

CAS No.: 1909319-93-2

Cat. No.: B2466799

Get Quote

Introduction & Scientific Rationale
The rise of Multi-Drug Resistant (MDR) pathogens necessitates the exploration of non-

traditional

-lactam scaffolds. While bicyclic

-lactams (penicillins, cephalosporins) dominate the market, monocyclic 2-azetidinones
(monobactams) offer a unique template for modification.

4-(4-Bromophenoxy)azetidin-2-one represents a critical intermediate in the Structure-Activity

Relationship (SAR) of synthetic monobactams. Unlike natural

-lactams, the C4-aryloxy substitution introduces significant lipophilicity, potentially enhancing
membrane permeability in Mycobacteria and Gram-negative strains. Furthermore, the electron-
withdrawing bromine substituent at the para position of the phenoxy ring is hypothesized to
stabilize the
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-lactam ring against specific hydrolytic enzymes while maintaining affinity for Penicillin-Binding
Proteins (PBPs).

This guide details the protocols for solubilization, Minimum Inhibitory Concentration (MIC)

determination, and kinetic profiling of this compound, addressing specific challenges related to

its hydrophobicity and precipitation risks in aqueous media.

Chemical Properties & Handling
Compound: 4-(4-Bromophenoxy)azetidin-2-one Molecular Weight: ~242.07 g/mol Solubility

Profile: Hydrophobic (Lipophilic). Poorly soluble in water/saline.

Solubilization Protocol (Critical Step)
Direct addition to Muller-Hinton Broth (MHB) will result in precipitation and false-negative data.

Stock Preparation: Dissolve the compound in 100% Dimethyl Sulfoxide (DMSO) to a

concentration of 10 mg/mL (Stock A). Vortex until clear.

Working Solution: Dilute Stock A 1:10 in sterile water to create a 1 mg/mL intermediate (10%

DMSO).

Final Assay Concentration: When added to the assay plate (usually 1:10 dilution again), the

final DMSO concentration must be

1%.

Note: Most bacteria tolerate 1% DMSO, but a "Vehicle Control" (Media + 1% DMSO) is

mandatory to rule out solvent toxicity.

Experimental Workflow
The following diagram outlines the logical progression from compound preparation to

mechanistic validation.
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Figure 1: Decision tree for evaluating synthetic monobactam derivatives.

Protocol A: Minimum Inhibitory Concentration (MIC)
Standard: CLSI M07 (Broth Microdilution) with Resazurin Modification. Rationale: The 4-

bromophenoxy derivative may form micro-precipitates in broth that mimic bacterial growth

(turbidity). We use Resazurin (Alamar Blue) as a metabolic indicator to distinguish viable cells

from chemical precipitate.
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Materials
Cation-Adjusted Muller-Hinton Broth (CAMHB).

96-well microtiter plates (U-bottom).

Resazurin sodium salt (0.01% w/v in sterile water).

Test Organisms: S. aureus (ATCC 29213), E. coli (ATCC 25922).

Step-by-Step Methodology
Plate Setup:

Add 100 µL of CAMHB to columns 2–12.

Add 200 µL of Compound Working Solution (from Section 2) to column 1.

Perform serial 2-fold dilution: Transfer 100 µL from col 1 to col 2, mix, transfer to col 3...

discard 100 µL from col 10.

Result: Concentration range typically 512 µg/mL down to 1 µg/mL.

Column 11: Growth Control (Bacteria + Media + 1% DMSO).

Column 12: Sterility Control (Media only).

Inoculum Preparation:

Prepare a 0.5 McFarland bacterial suspension (~1.5 x 10^8 CFU/mL) in saline.

Dilute this suspension 1:100 in CAMHB.

Inoculation:

Add 100 µL of the diluted inoculum to wells in columns 1–11.

Final Volume: 200 µL/well.
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Final Bacterial Density: ~5 x 10^5 CFU/mL.

Incubation:

Incubate at 35 ± 2°C for 16–20 hours (aerobic).

Readout (Resazurin):

Add 30 µL of 0.01% Resazurin solution to all wells.

Incubate for 1–2 hours.

Interpretation:

Blue: No growth (Inhibition).

Pink/Colorless: Active growth (Metabolism reduces resazurin to resorufin).

MIC Definition: The lowest concentration well that remains Blue.

Protocol B: Time-Kill Kinetics
Rationale: To determine if the compound is bacteriostatic (inhibits growth) or bactericidal (kills

>3 log10).

Preparation: Prepare tubes with CAMHB containing the compound at 1x MIC and 4x MIC.

Include a growth control (no drug).

Inoculation: Add bacteria to a final density of ~5 x 10^5 CFU/mL.

Sampling: Incubate at 37°C with shaking. Remove 100 µL aliquots at T=0, 2, 4, 8, and 24

hours.

Plating: Serially dilute aliquots in saline and plate onto nutrient agar.

Analysis: Count colonies after 24h incubation.

Bactericidal:
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3 log10 reduction in CFU/mL compared to initial inoculum.

Bacteriostatic: < 3 log10 reduction.

Mechanism of Action & Stability
The 4-(4-Bromophenoxy)azetidin-2-one targets Penicillin-Binding Proteins (PBPs), inhibiting

peptidoglycan cross-linking. However, its unique structure offers a steric shield against

-lactamase hydrolysis.
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Figure 2: Mechanistic interaction showing PBP inhibition and resistance to enzymatic

degradation due to steric bulk at C4.

Data Reporting Template
Summarize your findings using the standardized table below for internal reports or publication.

Strain Gram Status MIC (µg/mL) MBC (µg/mL) Activity Type

S. aureus ATCC

29213
Positive [Enter Data] [Enter Data] [Static/Cidal]

E. coli ATCC

25922
Negative [Enter Data] [Enter Data] [Static/Cidal]

P. aeruginosa

ATCC 27853
Negative [Enter Data] [Enter Data] [Static/Cidal]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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